Cas no 89498-93-1 (16-beta-O-Methylneoquassin)

• Product Name: 16-beta-O-Methylneoquassin
• CAS No: 89498-93-1
• Molecular Formula: C₂₃H₃₂O₆
• Molecular Weight: 404.497
• CID: 2014792
• PubChem ID: 10692599

16-beta-O-Methylneoquassin Properties

Names and Identifiers

• 16-beta-O-Methylneoquassin
• 2,12,16beta-trimethoxypicrasa-2,12-diene-1,11-dione
• Methylneoquassin
• (16beta)-2,12,16-Trimethoxypicrasa-2,12-diene-1,11-dione
• (1S,2S,6S,7S,9R,11S,13R,17S)-4,11,15-Trimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.02,7.013,17]heptadeca-4,14-diene-3,16-dione
• AKOS040734134
• FS-7538
• 89498-93-1
• (1S,2S,6S,7S,9R,11S,13R,17S)-4,11,15-trimethoxy-2,6,14,17-tetramethyl-10-oxatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadeca-4,14-diene-3,16-dione

• InChIKey： MSXBIQMJEOYRDV-UCRBFEBUSA-N
• Inchi： InChI=1S/C23H32O6/c1-11-8-15(26-5)21(25)23(4)13(11)9-16-22(3)14(10-17(27-6)29-16)12(2)19(28-7)18(24)20(22)23/h8,11,13-14,16-17,20H,9-10H2,1-7H3/t11-,13+,14+,16-,17+,20+,22-,23+/m1/s1
• SMILES： C[C@@H]1C=C(C(=O)[C@@]2(C)[C@H]1C[C@@H]3[C@@]4(C)[C@@H](C[C@@H](OC)O3)C(=C(C(=O)[C@@H]42)OC)C)OC

Computed Properties

• Exact Mass: 404.21988874g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 404.21988874g/mol
• Heavy Atom Count: 29
• Complexity: 812
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Experimental Properties

• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• Color/Form: Cryst.
• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),